Cas no 1251005-47-6 (8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester)

8-Oxo-3,7-diaza-bicyclo[4.2.0]octane-3-carboxylic Acid tert-Butyl Ester is a bicyclic heterocyclic compound featuring a fused oxo-diazabicyclo[4.2.0]octane scaffold. This structure is of interest in medicinal chemistry due to its potential as a rigid, conformationally constrained intermediate for the synthesis of pharmacologically active molecules. The tert-butyl ester group enhances solubility and facilitates selective deprotection under mild conditions, making it suitable for further functionalization. Its bicyclic framework offers stereochemical control, which can be advantageous in the design of enzyme inhibitors or receptor modulators. The compound's stability and synthetic versatility make it a valuable building block for the development of novel bioactive compounds, particularly in peptidomimetics and small-molecule drug discovery.

8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester structure

1251005-47-6 structure

Product Name:8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester

CAS No:1251005-47-6

MF:C₁₁H₁₈N₂O₃

MW:226.272222995758

MDL:MFCD17016503

CID:3158705

PubChem ID:71306071

Update Time:2025-10-17

8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

- 1-AMINO-CYCLOBUTANECARBOXYLIC ACID HCL
- 8-Oxo-3,7-diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
- 1251005-47-6
- tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- tert-Butyl8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- D85287
- WS-01826
- 8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester
- MDL： MFCD17016503
- Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-4-8-7(6-13)9(14)12-8/h7-8H,4-6H2,1-3H3,(H,12,14)
- InChI Key： WSAIROQUSBKKFF-UHFFFAOYSA-N
- SMILES： O=C1C2CN(C(=O)OC(C)(C)C)CCC2N1

Computed Properties

Exact Mass: 226.13174244g/mol
Monoisotopic Mass: 226.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 392.0±42.0 °C at 760 mmHg
Flash Point: 190.9±27.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-Oxo-3,7-diaza-bicyclo4.2.0octane-3-carboxylic Acid tert-Butyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O990583-1mg	8-Oxo-3,7-diaza-bicyclo[4.2.0]octane-3-carboxylic Acid tert-Butyl Ester	1251005-47-6		1mg	$ 70.00	2022-06-03
TRC	O990583-2mg	8-Oxo-3,7-diaza-bicyclo[4.2.0]octane-3-carboxylic Acid tert-Butyl Ester	1251005-47-6		2mg	$ 95.00	2022-06-03
TRC	O990583-10mg	8-Oxo-3,7-diaza-bicyclo[4.2.0]octane-3-carboxylic Acid tert-Butyl Ester	1251005-47-6		10mg	$ 340.00	2022-06-03
Chemenu	CM381580-1g	tert-butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6	95%+	1g	$1782	2023-02-03
eNovation Chemicals LLC	D963614-100mg	tert-butyl 7-oxo-4,8-diazabicyclo[4.2.0]octane-4-carboxylate	1251005-47-6	95%	100mg	$830	2023-09-04
A2B Chem LLC	AX12306-1mg	tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6		1mg	$73.00	2024-04-20
A2B Chem LLC	AX12306-2mg	tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6		2mg	$86.00	2024-04-20
A2B Chem LLC	AX12306-3mg	tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6		3mg	$105.00	2024-04-20
A2B Chem LLC	AX12306-5mg	tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6		5mg	$118.00	2024-04-20
A2B Chem LLC	AX12306-10mg	tert-Butyl 8-oxo-3,7-diazabicyclo[4.2.0]octane-3-carboxylate	1251005-47-6		10mg	$135.00	2024-04-20